Cas no 1807204-22-3 (Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)benzoate
• CAS No: 1807204-22-3
• MF: C₁₂H₉ClF₃NO₂S
• MW: 323.718571424484
• CID: 4947313
• Update Time: 2025-08-02

Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H9ClF3NO2S/c1-2-19-11(18)8-4-3-7(6-17)10(9(8)5-13)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： VMWWSWFKJSLOLA-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C#N)C=CC=1C(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)benzoate

Comprehensive Overview of Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)benzoate (CAS No. 1807204-22-3)

Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)benzoate (CAS No. 1807204-22-3) is a specialized organic compound that has garnered significant attention in the field of fine chemical synthesis. This compound, characterized by its unique molecular structure featuring a chloromethyl group, a cyano substituent, and a trifluoromethylthio moiety, is widely utilized in pharmaceutical intermediates and agrochemical research. Its versatility and reactivity make it a valuable building block for constructing complex molecules.

The growing interest in trifluoromethylthio-containing compounds stems from their enhanced biological activity and metabolic stability, which are critical in drug discovery. Researchers are increasingly exploring the potential of Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)benzoate in the development of novel therapeutics, particularly in areas such as anti-inflammatory and antimicrobial agents. The compound's cyano group also contributes to its utility in click chemistry and other modern synthetic methodologies.

In the context of sustainability and green chemistry, the synthesis and application of Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)benzoate align with the industry's shift toward environmentally friendly processes. Innovations in catalytic methods and solvent-free reactions have been applied to its production, reducing waste and energy consumption. This aligns with the broader trend of optimizing chemical processes for minimal environmental impact.

From a commercial perspective, the demand for Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)benzoate is driven by its role in high-value applications. Its chloromethyl functionality allows for further derivatization, making it a key intermediate in the synthesis of advanced materials and specialty chemicals. The compound's stability under various conditions also enhances its appeal for industrial use.

Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)benzoate, ensuring its purity and consistency. These methods are essential for meeting regulatory standards and maintaining quality control in both research and production settings. The compound's CAS No. 1807204-22-3 serves as a unique identifier, facilitating accurate documentation and traceability.

Looking ahead, the potential applications of Ethyl 2-chloromethyl-4-cyano-3-(trifluoromethylthio)benzoate are expected to expand, particularly in emerging fields such as bioorthogonal chemistry and materials science. Its unique combination of functional groups positions it as a promising candidate for innovative research and development. As the chemical industry continues to evolve, this compound is likely to play a pivotal role in advancing scientific and technological breakthroughs.